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Compound of Interest

Compound Name: Acetylthiocholine iodide

Cat. No.: B109046 Get Quote

For Immediate Release

This document provides detailed application notes and protocols for the preparation and use of

acetylthiocholine iodide (ATCI) stock solutions, a critical reagent for researchers, scientists,

and drug development professionals engaged in cholinesterase research. Acetylthiocholine
iodide is a widely used substrate for the colorimetric determination of acetylcholinesterase

(AChE) and butyrylcholinesterase (BChE) activity, most notably in the classic Ellman's assay.[1]

[2]

Application Notes
Acetylthiocholine iodide is a synthetic choline ester that is hydrolyzed by cholinesterases to

produce thiocholine. The subsequent reaction of thiocholine with 5,5'-dithiobis(2-nitrobenzoic

acid) (DTNB or Ellman's reagent) generates a yellow-colored product, 5-thio-2-nitrobenzoate

(TNB), which can be quantified spectrophotometrically at 412 nm.[3] The rate of color formation

is directly proportional to the cholinesterase activity.[3]

Key Characteristics of Acetylthiocholine Iodide:

Appearance: White to off-white crystalline powder.[4]

Molecular Formula: C₇H₁₆INOS[1]
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Molecular Weight: 289.18 g/mol [1]

Sensitivity: The compound is hygroscopic and sensitive to light.[4][5] It should be stored

accordingly to prevent degradation.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for the

preparation and storage of acetylthiocholine iodide solutions.
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Parameter Value Solvent/Conditions Reference(s)

Solubility

~50 g/L (approx. 173

mM)
Water at 20°C [6]

100 mg/mL (approx.

346 mM)
Water [1]

~30 mg/mL (approx.

104 mM)

DMSO,

Dimethylformamide
[7]

4 mg/mL (approx. 13.8

mM)
Ethanol [3]

Common Stock

Solution

Concentrations

10 mM - 75 mM

Aqueous buffers (e.g.,

Phosphate buffer) or

deionized water

[7][8][9]

Storage Conditions

Solid
2-8°C, protected from

light and moisture
[10][11]

Stock Solution

(Aqueous)

2-8°C, protected from

light

Stable for up to 2

weeks
[9]

-20°C
Stable for up to 1

month
[12]

-80°C
Stable for up to 6

months
[12]

Stock Solution

(DMSO)
-20°C

Stable for up to 1

month
[3]

-80°C Stable for 1 year [3]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous
Acetylthiocholine Iodide Stock Solution
This protocol describes the preparation of a 10 mM stock solution of acetylthiocholine iodide
in deionized water, suitable for use in the Ellman's assay.

Materials:

Acetylthiocholine iodide (ATCI) powder

Deionized water

Calibrated analytical balance

Appropriate volumetric flask (e.g., 10 mL)

Spatula

Weighing paper or boat

Vortex mixer or magnetic stirrer

Amber or foil-wrapped storage tubes

Procedure:

Equilibration: Allow the container of acetylthiocholine iodide powder to come to room

temperature before opening to prevent condensation, as the compound is hygroscopic.[10]

Weighing: On a calibrated analytical balance, accurately weigh 28.92 mg of

acetylthiocholine iodide.

Dissolution: Transfer the weighed powder to a 10 mL volumetric flask. Add approximately 7-8

mL of deionized water.

Mixing: Cap the flask and vortex or stir the solution until the solid is completely dissolved.
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Final Volume Adjustment: Once fully dissolved, add deionized water to bring the final volume

to the 10 mL mark.

Storage: Aliquot the stock solution into smaller, single-use amber or foil-wrapped tubes to

protect from light and avoid repeated freeze-thaw cycles. Store at 2-8°C for short-term use

(up to 2 weeks) or at -20°C or -80°C for longer-term storage.[3][9][12]

Protocol 2: Application in the Ellman's Assay for
Acetylcholinesterase Activity
This protocol provides a general procedure for measuring acetylcholinesterase activity in a 96-

well plate format using a prepared acetylthiocholine iodide stock solution.

Materials and Reagents:

10 mM Acetylthiocholine iodide (ATCI) stock solution (prepared as in Protocol 1)

0.1 M Phosphate Buffer, pH 8.0

10 mM 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) solution in phosphate buffer

Acetylcholinesterase (AChE) enzyme solution

96-well clear, flat-bottom microplate

Microplate reader capable of kinetic measurements at 412 nm

Procedure:

Reagent Preparation:

Prepare working solutions of ATCI and DTNB by diluting the stock solutions in 0.1 M

phosphate buffer (pH 8.0) to the desired final assay concentration. Common final

concentrations are 0.5-1 mM for ATCI and 0.3-0.5 mM for DTNB.

Assay Plate Setup:

Blank: Add phosphate buffer, DTNB working solution, and ATCI working solution.
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Control (100% activity): Add phosphate buffer, AChE solution, and DTNB working solution.

Test Sample (with potential inhibitor): Add phosphate buffer, AChE solution, DTNB working

solution, and the test compound.

Pre-incubation: Add all components except the ATCI working solution to the wells. Mix gently

and incubate the plate for a specified time (e.g., 10-15 minutes) at a controlled temperature

(e.g., 25°C or 37°C).

Initiate Reaction: Add the ATCI working solution to all wells to start the enzymatic reaction.

Kinetic Measurement: Immediately place the microplate in the reader and measure the

increase in absorbance at 412 nm at regular intervals (e.g., every 30-60 seconds) for a set

period (e.g., 5-10 minutes).

Data Analysis:

Calculate the rate of reaction (change in absorbance per minute, ΔAbs/min) from the

linear portion of the kinetic curve.

Correct for non-enzymatic hydrolysis by subtracting the rate of the blank from the rates of

the control and test samples.

Enzyme activity can be calculated using the Beer-Lambert law, with the molar extinction

coefficient of TNB being approximately 13,600 M⁻¹cm⁻¹ at 412 nm and pH 8.0.[5]

Visualizations
The following diagrams illustrate the key workflows described in this document.
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Workflow for Preparing Acetylthiocholine Iodide Stock Solution

Preparation

Storage

Equilibrate ATCI to Room Temperature

Weigh ATCI Powder

Dissolve in Solvent (e.g., Water)

Vortex/Stir until Dissolved

Adjust to Final Volume

Aliquot into Light-Protected Tubes

Store at Appropriate Temperature
(2-8°C, -20°C, or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing acetylthiocholine iodide stock solution.
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Workflow for Ellman's Assay Using ATCI

Assay Procedure

Prepare Assay Plate:
Buffer, Enzyme, DTNB, Inhibitor

Pre-incubate at Controlled Temperature

Add ATCI Solution to Start Reaction

Kinetic Measurement of Absorbance at 412 nm

Calculate Reaction Rates and Enzyme Activity

Click to download full resolution via product page

Caption: General workflow for an acetylcholinesterase assay using ATCI.

Safety and Handling
Acetylthiocholine iodide is harmful if swallowed or in contact with skin and causes serious

eye and skin irritation.[5] It may also cause respiratory irritation.[5] Always handle this

compound in a well-ventilated area, and wear appropriate personal protective equipment
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(PPE), including gloves, safety glasses, and a lab coat. Refer to the Safety Data Sheet (SDS)

for complete safety information.

Disclaimer: This information is intended for research use only. The protocols provided are

general guidelines and may require optimization for specific experimental conditions. Always

follow good laboratory practices and consult the relevant safety data sheets before handling

any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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